5-Amino-6-(1-pyrrolidinyl)-1,3-dihydro-2H-benzimidazol-2-one

• IUPAC Name: 5-amino-6-pyrrolidin-1-yl-1,3-dihydrobenzimidazol-2-one
• InChI: InChI=1S/C11H14N4O/c12-7-5-8-9(14-11(16)13-8)6-10(7)15-3-1-2-4-15/h5-6H,1-4,12H2,(H2,13,14,16)
• InChI Key: MYGWVVYUBLUZEX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC3=C(C=C2N)NC(=O)N3
• Molecular Formula: C11H14N4O
• DSSTOX Substance ID: DTXSID00651596
• Molecular Weight: 218.26 g/mol
• CAS RN: 1082550-33-1

Description

Pyrimidopyrimidines or tetra-azanaphthalenes are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The molecular structure of these compounds involves two fused pyrimidine rings, making them bicyclic. They contain two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.

Chemical Reactions Analysis

The chemical reactions of these compounds involve various synthetic routes. For example, chlorination of 6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carboxylic acid with phosphorus oxychloride yielded the respective 4-chloro-2-phenylpyrimidine-5-carboxylic acid.

Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the potential of benzimidazole derivatives, closely related to 5-Amino-6-(1-pyrrolidinyl)-1,3-dihydro-2H-benzimidazol-2-one, in exhibiting antimicrobial properties. For instance, substituted 1-phenyl-5-oxopyrrolidine derivatives containing benzimidazole moieties have shown significant in vitro antimicrobial activity against various bacterial strains such as Staphylococcus aureus, Bacillus cereus, and Escherichia coli. These derivatives were found to possess better bactericidal activity compared to traditional antibiotics like ampicillin, highlighting their potential as novel antimicrobial agents (Sapijanskaitė-Banevič et al., 2021).

Antiviral Activity

The structure of benzimidazole derivatives has also been explored for antiviral activity, particularly against human rhinovirus. A series of compounds structurally related to benzimidazoles have been designed, synthesized, and tested as antirhinovirus agents. This research has led to the development of novel classes of inhibitors, underscoring the versatile application of benzimidazole derivatives in treating viral infections (Hamdouchi et al., 1999).

Antifungal and Antibacterial Agents

Novel benzothiazole pyrimidine derivatives based on the benzimidazole framework have been synthesized and shown to possess excellent in vitro antibacterial and antifungal activities. These compounds have been tested against a variety of pathogens, demonstrating greater efficacy than standard drugs, thus presenting a promising avenue for the development of new antifungal and antibacterial agents (Maddila et al., 2016).

DNA Detection Probes

Benzimidazo[1,2-a]quinolines substituted with various nuclei like piperidine and pyrrolidine have been synthesized and evaluated as potential fluorescent probes for DNA detection. These compounds, characterized by enhanced fluorescence emission intensity in the presence of ct-DNA, highlight the role of benzimidazole derivatives in the development of novel DNA-specific fluorescent probes, offering a new tool for biological and medical research (Perin et al., 2011).

Future Directions

The future directions in the study of these compounds involve further evaluation of their chemical properties and biological activity. They are a rapidly growing area of organic synthesis due to a wide range of biological activity.

Mechanism of Action

Target of Action

Similar compounds, such as pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines, have been studied extensively . These compounds are known to interact with various biological targets, leading to a wide range of biological activities .

Mode of Action

It’s known that the compound undergoes cyclization when heated under reflux with meona in buoh . This process involves the acetyl methyl group and the amide carbonyl moiety .

Biochemical Pathways

Similar compounds have been shown to affect various biological pathways .

Result of Action

Similar compounds have been shown to exhibit a wide range of biological activities .

Action Environment

It’s known that environmental factors can significantly influence the action of similar compounds .